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Compound of Interest

Compound Name: Scandium(III) nitrate hydrate

Cat. No.: B564756 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of scandium(III) nitrate hydrate, a

versatile compound with increasing importance in various fields of research and development.

This document details its chemical identifiers, physical and chemical properties, experimental

protocols for its use and synthesis of related materials, and key applications.

Chemical Identifiers and Physical Properties
Scandium(III) nitrate hydrate is a white crystalline solid.[1][2] It is known to exist in various

hydrated forms, including dihydrate, trihydrate, tetrahydrate, and pentahydrate.[2] The degree

of hydration can affect its physical properties. It is soluble in water and ethanol.[2][3]

Table 1: Chemical Identifiers for Scandium(III) Nitrate Hydrate
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Identifier Value Reference

CAS Number
107552-14-7 (for the general

hydrate, xH₂O)
[1][4]

13465-60-6 (for the

pentahydrate)
[5]

MDL Number MFCD00149848 [1]

PubChem CID 60160869 [1]

EC Number 236-701-5 [6]

UN Number 1477 [7]

Table 2: Physicochemical Properties of Scandium(III) Nitrate (Anhydrous Basis)

Property Value Reference

Molecular Formula Sc(NO₃)₃ [2]

Molecular Weight 230.97 g/mol [1][2]

Appearance White crystalline powder [1]

Solubility Soluble in water and ethanol [2][3]

Decomposition
Decomposes to scandium

oxide upon heating
[8][9]

Experimental Protocols
Scandium(III) nitrate hydrate is a key precursor for the synthesis of various scandium-

containing materials. Below are detailed experimental protocols for its use.

2.1. Synthesis of a Scandium Nitrate Hydroxy-Bridged Dimeric Complex

This protocol describes the synthesis of a dinuclear scandium complex using scandium(III)
nitrate hydrate as a starting material.[10]
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Materials:

Hydrated scandium nitrate (0.10 g, 0.31 mmol)

2,2′-bipyridine (0.10 g, 0.64 mmol)

Ethanol (30 mL total)

Procedure:

Prepare a hot solution of hydrated scandium nitrate in 5 mL of ethanol.

Prepare a hot solution of 2,2′-bipyridine in 25 mL of ethanol.

Mix the two hot solutions.

Allow the mixture to stand and cool very slowly overnight.

Colorless crystals of [(bipy)(NO₃)₂Sc(µ-OH)₂Sc(NO₃)₂(bipy)] will form upon standing for 2

days.[10]

2.2. Preparation of Scandium Oxide from Scandium(III) Nitrate Hydrate

Scandium(III) nitrate hydrate can be thermally decomposed to produce scandium oxide.[2][9]

Materials:

Scandium(III) nitrate hydrate

Furnace

Procedure:

Place the scandium(III) nitrate hydrate in a suitable crucible.

Heat the sample in air.

Upon heating to 50 °C, the tetrahydrate form converts to the dihydrate.[2]
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At 60 °C, it further converts to Sc₄O₃(NO₃)₃·6.5H₂O.[2]

Between 140–220 °C, Sc₄O₅(NO₃)₃ is formed.[2]

Higher temperatures will lead to the formation of scandium oxide (Sc₂O₃).[9]

2.3. General Preparation of Scandium(III) Nitrate Tetrahydrate

The tetrahydrate form can be synthesized from scandium hydroxide.[8]

Materials:

Scandium hydroxide (Sc(OH)₃)

Nitric acid (HNO₃)

Procedure:

React scandium hydroxide with nitric acid.

The resulting product is scandium(III) nitrate tetrahydrate.[8]

Signaling Pathways and Experimental Workflows
In the context of chemical synthesis, "signaling pathways" can be interpreted as reaction

pathways or experimental workflows. The following diagrams illustrate key transformations

involving scandium(III) nitrate hydrate.
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Caption: Synthesis of a Scandium Nitrate Dimeric Complex.
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Caption: Thermal Decomposition of Scandium(III) Nitrate Tetrahydrate.
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Click to download full resolution via product page

Caption: Scandium(III) Nitrate Hydrate as a Versatile Precursor.

Applications in Research and Development
Scandium(III) nitrate hydrate is a valuable compound with a range of applications in both

academic research and industrial development.

Catalysis: It serves as a catalyst in various organic reactions, such as the Beckmann

rearrangement of ketoximes to amides and the isomerization of allylic alcohols to aldehydes.

[2] Its catalytic activity can be enhanced by modifying its structure, for instance, by adding a

co-catalyst.[2]

Materials Science: Scandium(III) nitrate is a crucial precursor for the synthesis of advanced

materials.[1][11] It is used to create scandium-based ceramics, which are noted for their high

thermal stability and strength, making them suitable for aerospace applications.[11] It is also

used in the production of high-performance alloys.[1]

Electronics and Optics: The compound is employed in the manufacturing of electronic

ceramics, optical coatings, and in the laser industry.[2][12] It is also used in the development

of luminescent materials and phosphors for display technologies.[11]

Research and Synthesis: In a laboratory setting, it is a reagent for synthesizing new

scandium compounds and for studying their properties.[1] It is a precursor for other

scandium compounds like scandium oxide and scandium hydroxide.[2]

Safety and Handling
Scandium(III) nitrate hydrate is an oxidizing agent and may intensify fire; contact with

combustible material may cause a fire.[4][13] It is considered a hazardous substance and can

cause skin and serious eye irritation.[4][14]

Table 3: GHS Hazard Information
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Hazard Description Reference

Pictogram
Flame over circle, Exclamation

mark
[15]

Signal Word Danger [4]

Hazard Statements
H272: May intensify fire;

oxidizer.
[15]

H315: Causes skin irritation. [13]

H319: Causes serious eye

irritation.
[13]

H335: May cause respiratory

irritation.
[13]

Handling recommendations:

Wear protective gloves, clothing, eye, and face protection.[13]

Keep away from heat, sparks, open flames, and hot surfaces.[13]

Store in a dry, cool, and well-ventilated place, away from combustible materials.[4]

Ensure adequate ventilation and that eyewash stations and safety showers are close to the

workstation.[4]

In case of contact with eyes, rinse immediately with plenty of water for at least 15 minutes and

get medical attention.[4] If on skin, wash off immediately with plenty of water.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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